1-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidin-4-ol
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Overview
Description
1-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidin-4-ol, commonly known as DMTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMTP is a derivative of thiazole, which is a heterocyclic organic compound containing sulfur and nitrogen atoms. DMTP is a relatively new compound, and its synthesis method has been developed only recently.
Scientific Research Applications
- Thiazoles, including derivatives of 1-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidin-4-ol, have shown promising antimicrobial effects. These compounds inhibit the growth of bacteria, fungi, and other microorganisms. Researchers have explored their potential as novel antibiotics and antifungal agents .
- Some thiazole-based compounds exhibit anticancer activity. They interfere with cancer cell growth, induce apoptosis, and inhibit tumor progression. Investigations into the specific mechanisms of action and potential clinical applications are ongoing .
- Thiazoles possess antioxidant properties, which help protect cells from oxidative stress and damage. Researchers have studied their potential in preventing age-related diseases and promoting overall health .
- 1-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidin-4-ol derivatives may have anti-inflammatory effects. These compounds could be valuable in managing inflammatory conditions such as arthritis, asthma, and autoimmune diseases .
- Thiazoles have been investigated for their ability to regulate blood pressure. Some derivatives, including those related to our compound of interest, exhibit antihypertensive effects by modulating vascular function .
- Researchers have explored the neuroprotective potential of thiazole-based compounds. These molecules may play a role in preventing neurodegenerative diseases like Alzheimer’s and Parkinson’s by preserving neuronal health .
Antimicrobial Activity
Anticancer Properties
Antioxidant Effects
Anti-Inflammatory Potential
Antihypertensive Activity
Neuroprotective Applications
Mechanism of Action
Target of Action
Compounds with a thiazole ring have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been found to interact with various targets leading to different biological effects . For instance, some thiazole compounds bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole compounds have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.
Result of Action
Thiazole compounds have been associated with various biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
The solubility of thiazole compounds in various solvents suggests that the compound’s action could be influenced by the solvent environment .
properties
IUPAC Name |
1-(4,5-dimethyl-1,3-thiazol-2-yl)piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2OS/c1-7-8(2)14-10(11-7)12-5-3-9(13)4-6-12/h9,13H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBOWNFKKAWREJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)N2CCC(CC2)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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